Cas no 2767-47-7 (Dimethyltin dibromide)

• Product name: Dimethyltin dibromide
• CAS No: 2767-47-7
• MF: C₂H₆Br₂Sn
• MW: 308.587038516998
• CID: 84470
• PubChem ID: 165027

Dimethyltin dibromide Chemical and Physical Properties

Names and Identifiers

• Dimethyltin dibromide
• dibromo(dimethyl)stannane
• dibromodimethylstannane
• Dibromodimethyltin
• Stannane,dibromodimethyl
• Tin,dimethyl-,dibromide
• Tin,dimethyldibromo
• Dimethyldibromotin
• Dimethylstannyl dibromide
• J-016851
• Tin, dimethyl-, dibromide
• Stannane, dibromodimethyl-
• DTXSID40182036
• Dimethyltindibromide
• Dimethylzinndibromid
• FT-0634473
• AKOS025293665
• 2767-47-7
• Tin, dimethyldibromo-
• Stannane, dibromodimethyl- (8CI,9CI)
• DS-010764
• Dibromo-dimethyl-stannane
• DB-047256

• MDL： MFCD00013518
• Inchi： InChI=1S/2CH3.2BrH.Sn/h2*1H3;2*1H;/q;;;;+2/p-2
• InChI Key： DOHQOGRRQASQAR-UHFFFAOYSA-L
• SMILES： [CH3].[CH3].[Br-].[Br-].[Sn+2]

Computed Properties

• Exact Mass: 307.78600
• Monoisotopic Mass: 307.786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 75-77 ºC
• Boiling Point: 147 ºC
• Flash Point: 42 ºC
• Water Partition Coefficient: It hydrolyzes slowly in water.
• PSA: 0.00000
• LogP: 2.47800
• Solubility: Not available
• Sensitiveness: Moisture Sensitive

Dimethyltin dibromide Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-34
• Safety Instruction： 26-27-28-36/37/39-45
• RTECS：WH6883000
• Hazardous Material Identification：
• PackingGroup：II
• Safety Term：6.1
• Packing Group：II
• HazardClass：6.1
• Risk Phrases：R23/24/25; R34

Dimethyltin dibromide Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Additional information on Dimethyltin dibromide

Dimethyltin Dibromide (CAS No. 2767-47-7): A Comprehensive Overview

Dimethyltin Dibromide, chemically designated as CH₃₂TinBr₂, is a significant organotin compound with a molecular weight of 314.62 g/mol. This compound, identified by the CAS No. 2767-47-7, has garnered considerable attention in the field of organometallic chemistry and its applications in various industrial and research settings. Its unique structure, featuring a tin center coordinated to two methyl groups and two bromine atoms, imparts distinct chemical properties that make it a valuable reagent in synthetic chemistry.

The synthesis of Dimethyltin Dibromide typically involves the reaction of tin(II) bromide with methyl Grignard reagents or other suitable methylating agents under controlled conditions. The reaction is often conducted in an inert atmosphere to prevent unwanted side reactions, ensuring high yield and purity. The compound's stability under these conditions makes it a preferred choice for researchers requiring reliable reagents for organic synthesis.

In recent years, Dimethyltin Dibromide has found applications in the preparation of complex organic molecules, particularly in the field of pharmaceuticals. Its ability to act as a methylating agent and a Lewis acid has been exploited in the synthesis of various heterocyclic compounds, which are prevalent in many drug molecules. For instance, studies have demonstrated its utility in constructing nitrogen-containing heterocycles, which are crucial components in many therapeutic agents.

One of the most notable applications of Dimethyltin Dibromide is in the development of advanced materials. Researchers have utilized this compound in the synthesis of organotin-based polymers that exhibit exceptional thermal stability and mechanical strength. These polymers are being explored for use in high-performance coatings and adhesives, where durability and resistance to environmental factors are paramount.

The compound's reactivity also makes it a valuable tool in catalysis. Dimethyltin Dibromide has been employed as a catalyst or co-catalyst in various organic transformations, including cross-coupling reactions and polymerization processes. Its ability to facilitate these reactions under mild conditions has made it an attractive option for industrial applications where energy efficiency and cost-effectiveness are critical.

Recent research has also highlighted the role of Dimethyltin Dibromide in bioorganic chemistry. Studies have shown that this compound can be used to synthesize biologically active molecules by introducing methyl groups at specific positions on organic scaffolds. This capability is particularly useful in the development of new antibiotics and antiviral agents, where precise molecular modifications are essential for achieving desired biological activity.

The environmental impact of Dimethyltin Dibromide is another area of active investigation. While organotin compounds have been associated with environmental concerns due to their potential toxicity, recent studies have focused on developing greener synthetic routes that minimize waste and reduce hazardous byproducts. Innovations in catalytic systems and solvent selection have enabled more sustainable production methods, addressing some of the ecological concerns associated with this class of compounds.

In conclusion, Dimethyltin Dibromide (CAS No. 2767-47-7) remains a versatile and indispensable compound in modern chemistry. Its broad range of applications, from pharmaceutical synthesis to advanced materials and catalysis, underscores its importance in both academic research and industrial processes. As scientists continue to explore new frontiers in chemical innovation, Dimethyltin Dibromide is poised to play a pivotal role in shaping the future of organometallic chemistry.